Cas no 109099-69-6 (4-(2-Methylpiperidin-1-yl)sulfonylaniline)

4-(2-Methylpiperidin-1-yl)sulfonylaniline structure
109099-69-6 structure
Product Name:4-(2-Methylpiperidin-1-yl)sulfonylaniline
CAS No:109099-69-6
MF:C12H18N2O2S
MW:254.348521709442
MDL:MFCD01055485
CID:1070860
PubChem ID:3113726
Update Time:2025-04-20

4-(2-Methylpiperidin-1-yl)sulfonylaniline Chemical and Physical Properties

Names and Identifiers

    • 4-((2-Methylpiperidin-1-yl)sulfonyl)aniline
    • 4-[(2-Methylpiperidin-1-yl)sulfonyl]aniline
    • 4-(2-methylpiperidin-1-ylsulfonyl)aniline
    • 4-(2-Methyl-piperidine-1-sulfonyl)-phenylamine
    • 4-[(2-methylpiperidyl)sulfonyl]phenylamine
    • AC1MJK1V
    • CTK7D7871
    • Oprea1_185989
    • Oprea1_811811
    • TimTec1_000908
    • SBB000938
    • 4-[(2-methyl-1-piperidyl)sulfonyl]aniline
    • 4-[(2-methyl-1-piperidinyl)sulfonyl]aniline
    • [4-[(2-methyl-1-piperidyl)sulfonyl]phenyl]amine
    • 4-[(2-methylpiperidin-1-yl)sulfonyl]aniline(SALTDATA
    • 4-[(2-methylpiperidin-1-yl)sulfonyl]aniline(SALTDATA: FREE)
    • BAS 00631877
    • 109099-69-6
    • LS-01154
    • DTXSID90389396
    • AKOS016041767
    • SR-01000310944
    • ALBB-002088
    • STK149448
    • HMS1536J06
    • AKOS000138504
    • CS-0315290
    • SCHEMBL23043835
    • BRD-A88117712-001-01-1
    • MFCD01055485
    • NCGC00174994-01
    • SR-01000310944-1
    • 4-(2-methylpiperidin-1-yl)sulfonylaniline
    • 4-[(2-METHYLPIPERIDINO)SULFONYL]ANILINE
    • 4-(2-Methylpiperidin-1-yl)sulfonylaniline
    • MDL: MFCD01055485
    • Inchi: 1S/C12H18N2O2S/c1-10-4-2-3-9-14(10)17(15,16)12-7-5-11(13)6-8-12/h5-8,10H,2-4,9,13H2,1H3
    • InChI Key: YCXPHUHJDQRZRT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(N1CCCCC1C)(=O)=O

Computed Properties

  • Exact Mass: 254.10889899g/mol
  • Monoisotopic Mass: 254.10889899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 71.8Ų

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